4-Fluoro-2-methoxybenzonitrile
Cat. No. B069021
Key on ui cas rn:
191014-55-8
M. Wt: 151.14 g/mol
InChI Key: HGBKZVIQHCUHRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08039458B2
Procedure details
To a solution of 1-bromo-4-fluoro-2-methoxybenzene (9.0 g) in N-methylpyrrolidone (100 mL, Sure Seal; Aldrich) was added CuCN (6.6 g, 73.7 mmol, 1.8 eq.; Aldrich), and the mixture stirred at 180° C. under anhydrous nitrogen for 5.5 hrs. After cooling, 14% aqueous NH4OH (330 mL) was added and stirring continued for 45 min at room temperature. The mixture was extracted with ether (100 mL×3), and the combined extracts washed sequentially with dilute aqueous NH4OH, dilute HCl and brine, then dried (MgSO4), and concentrated to provide the title compound (5.2 g, Yield 85% in 2 steps) as a white solid: 1H NMR (CDCl3, 500 MHz) δ ppm: 3.91 (3H, s, OMe), 6.69 (1H, dd, J=2.3 Hz, J=10.5 Hz, Ar—H), 6.72 (1H, dt, J=2.5 Hz, J=J=8.0 Hz, Ar—H), 7.55 (1H, dd, J=6.5 Hz, J=8.5 Hz, Ar—H); 13C NMR (CDCl3, 125.8 Hz) δ ppm: 56.49, 98.16, 100.06, 100.27, 108.31, 108.50, 115.83 135.37, 135.46, 163.25, 163.34 165.47, 167.50. An analytical sample was obtained by trituration with ether: Anal. calcd for C8H6FNO: C 63.57, H 4.00, N 9.26; found: C 63.36, H 3.91, N 9.16.
Name
CuCN
Quantity
6.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[O:9][CH3:10].[C:11]([Cu])#[N:12].[NH4+].[OH-]>CN1CCCC1=O>[F:8][C:5]1[CH:6]=[CH:7][C:2]([C:11]#[N:12])=[C:3]([O:9][CH3:10])[CH:4]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1)F)OC
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Name
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CuCN
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Quantity
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6.6 g
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Type
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reactant
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Smiles
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C(#N)[Cu]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN1C(CCC1)=O
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Step Two
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Name
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Quantity
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330 mL
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Type
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reactant
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Smiles
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[NH4+].[OH-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred at 180° C. under anhydrous nitrogen for 5.5 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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STIRRING
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Type
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STIRRING
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Details
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stirring
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WAIT
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Type
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WAIT
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Details
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continued for 45 min at room temperature
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Duration
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45 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ether (100 mL×3)
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WASH
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Type
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WASH
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Details
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the combined extracts washed sequentially with dilute aqueous NH4OH, dilute HCl and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
5.5 h |
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Name
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Type
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product
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Smiles
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FC1=CC(=C(C#N)C=C1)OC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 5.2 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
